Cas no 1378238-85-7 (5-(2-Fluoro-3-methoxyphenyl)pentanoic acid)

• Product Name: 5-(2-Fluoro-3-methoxyphenyl)pentanoic acid
• CAS No: 1378238-85-7
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 4936965
• Update Time: 2023-08-22

5-(2-Fluoro-3-methoxyphenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-FLUORO-3-METHOXYPHENYL)PENTANOIC ACID
• 5-(2'-Fluoro-3'-methoxyphenyl)pentan-1-oic acid
• 5-(2-Fluoro-3-methoxyphenyl)pentanoic acid

• Inchi： 1S/C12H15FO3/c1-16-10-7-4-6-9(12(10)13)5-2-3-8-11(14)15/h4,6-7H,2-3,5,8H2,1H3,(H,14,15)
• InChI Key： AJSBCAPZEUHWHP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCCCC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5